Cas no 1780193-01-2 (2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid)

• Product Name: 2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid
• CAS No: 1780193-01-2
• MF: C₅H₃F₃N₂O₃
• MW: 196.084131479263
• CID: 5210905
• PubChem ID: 21942991
• Update Time: 2025-11-02

2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxylic acid, 2-amino-4-(trifluoromethyl)-
• 2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid

• Inchi： 1S/C5H3F3N2O3/c6-5(7,8)2-1(3(11)12)13-4(9)10-2/h(H2,9,10)(H,11,12)
• InChI Key： ZINNCLXUAGFVRV-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=C(C(F)(F)F)N=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid

Comprehensive Guide to 2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid (CAS No. 1780193-01-2)

2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid (CAS No. 1780193-01-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the trifluoromethyl group and the carboxylic acid moiety enhances its reactivity and potential applications in drug discovery and material science.

The molecular structure of 2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid features a five-membered oxazole ring with an amino group at the 2-position and a trifluoromethyl group at the 4-position. The carboxylic acid at the 5-position adds to its versatility, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the development of novel pharmaceuticals and agrochemicals.

One of the key reasons for the growing interest in 2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid is its potential in medicinal chemistry. The trifluoromethyl group is known to improve the metabolic stability and bioavailability of drug candidates, making this compound a promising candidate for the development of new therapeutics. Recent studies have explored its use in the synthesis of antimicrobial and anti-inflammatory agents, addressing some of the most pressing health challenges today.

In addition to its pharmaceutical applications, 2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid is also being investigated for its potential in agrochemicals. The oxazole ring is a common motif in pesticides and herbicides, and the introduction of a trifluoromethyl group can enhance the efficacy of these compounds. This has led to increased demand for this chemical in the agrochemical industry, particularly in the development of next-generation crop protection products.

The synthesis of 2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Researchers are continually optimizing these processes to improve yield and purity, making the compound more accessible for industrial applications. Its stability under various conditions also makes it a reliable choice for large-scale production.

From a market perspective, the demand for 2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid is expected to grow steadily, driven by its applications in drug discovery and agrochemical innovation. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial clients. Its unique properties and versatility make it a valuable asset in the chemical industry.

For those working in organic synthesis or medicinal chemistry, understanding the properties and applications of 2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid is essential. Its combination of a reactive oxazole ring, a trifluoromethyl group, and a carboxylic acid functionality opens up numerous possibilities for innovation. Whether you are developing new drugs or exploring advanced agrochemicals, this compound offers a wealth of opportunities.

In conclusion, 2-amino-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid (CAS No. 1780193-01-2) is a compound of significant interest in both academic and industrial research. Its unique structural features and broad applicability make it a standout choice for scientists and engineers looking to push the boundaries of chemical innovation. As research continues to uncover new uses for this molecule, its importance in the fields of pharmaceuticals and agrochemicals is only set to increase.